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Compound of Interest

Compound Name: Dimsyl sodium

Cat. No.: B8681301 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed laboratory safety protocols for the handling of dimsyl sodium
(sodium methylsulfinylmethylide). Dimsyl sodium is a powerful non-nucleophilic base used in

organic synthesis, often prepared in situ from sodium hydride and dimethyl sulfoxide (DMSO).

[1][2][3] Its high reactivity presents significant hazards that necessitate strict adherence to

safety procedures. These protocols are intended to supplement, not replace, institutional safety

guidelines.

Chemical and Physical Properties
Dimsyl sodium is the sodium salt of the conjugate base of DMSO.[1] It is a white solid, but it is

typically used as a solution in DMSO, which can appear green.[1] It is highly reactive and

decomposes in water.[1]
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Property Value Reference

Chemical Formula CH₃S(O)CH₂Na [1]

Molar Mass 100.11 g/mol [4]

Appearance
White solid; solution in DMSO

is green
[1]

pKₐ of conjugate acid (DMSO) 35 [1][5]

Solubility
Decomposes in water; very

soluble in DMSO
[1]

Hazard Identification and Mitigation
The primary hazards associated with dimsyl sodium are its extreme basicity, reactivity with

water and air, and the thermal instability of its mixture with DMSO, especially during its

preparation from sodium hydride.[2][6][7]
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Hazard Description Mitigation Measures

Corrosivity

As a strong base, it can form

corrosive sodium hydroxide

upon contact with moisture.[1]

Wear appropriate personal

protective equipment (PPE),

including chemical-resistant

gloves, safety goggles, and a

lab coat. Handle only in a fume

hood.[8][9]

Flammability

The preparation of dimsyl

sodium involves sodium

hydride, which is flammable,

and generates hydrogen gas,

which is highly flammable.[10]

Conduct the preparation in an

inert atmosphere (e.g.,

nitrogen or argon). Ensure no

sources of ignition are present.

[10][11] Have a Class D fire

extinguisher readily available.

[9]

Explosivity

Mixtures of sodium hydride

and DMSO can be explosive,

especially with heating.[1][5][6]

The thermal decomposition of

dimsyl sodium can be highly

exothermic.[6][7]

Avoid heating concentrated

solutions of dimsyl sodium in

DMSO.[2] Use dilute solutions

when possible and ensure

adequate cooling during

reactions.[6]

Reactivity

Reacts violently with water,

carbon dioxide, and oxygen.[2]

It is also incompatible with

strong oxidizing agents, acids,

and certain organometallic

compounds.[4][8]

Handle under an inert

atmosphere.[2] Store away

from incompatible materials.[8]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling dimsyl sodium and its

precursors.
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PPE Item Specifications Rationale

Eye Protection
Chemical splash goggles and

a face shield.[8]

Protects against splashes of

the corrosive base and

solvent.

Hand Protection

Butyl rubber or other

compatible chemical-resistant

gloves.[5][8] Nitrile gloves are

not recommended for

prolonged contact with DMSO

as they can degrade.[5]

Prevents skin contact with the

corrosive base and the solvent

DMSO, which can facilitate the

absorption of other chemicals

through the skin.[5][12]

Body Protection

A fire-retardant lab coat, fully

buttoned.[9] Consider a

chemical-resistant apron.[8]

Protects against splashes and

potential fire hazards.

Footwear
Closed-toe shoes made of a

non-porous material.
Protects feet from spills.

Respiratory Protection

Work must be conducted in a

certified chemical fume hood.

[8][13] In case of a large spill

or ventilation failure, an

organic vapor chemical

cartridge respirator or a self-

contained breathing apparatus

(SCBA) may be necessary.[8]

[14]

Prevents inhalation of DMSO

vapors and potential aerosols.

Experimental Protocols
4.1. Preparation of Dimsyl Sodium (Illustrative Lab-Scale Protocol)

This protocol is for informational purposes and must be adapted to specific experimental needs

and institutional safety requirements. A thorough risk assessment must be conducted before

proceeding.

Materials:
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Sodium hydride (NaH), 60% dispersion in mineral oil

Anhydrous Dimethyl sulfoxide (DMSO)

Anhydrous solvent for washing (e.g., hexane or petroleum ether)

Three-neck round-bottom flask equipped with a magnetic stirrer, gas inlet, and a bubbler or

needle outlet.[10]

Inert gas supply (Nitrogen or Argon)

Procedure:

Preparation of NaH: In a fume hood, weigh the required amount of NaH dispersion into the

reaction flask. Wash the NaH dispersion with anhydrous hexane or petroleum ether to

remove the mineral oil.[10] This should be done by adding the solvent, stirring briefly,

allowing the NaH to settle, and then carefully removing the solvent via cannula or a syringe.

Repeat this washing step two to three times.[10]

Inert Atmosphere: Flush the flask with an inert gas (nitrogen or argon) to remove all air and

moisture. Maintain a positive pressure of the inert gas throughout the reaction.[10]

Addition of DMSO: Slowly add anhydrous DMSO to the washed NaH via a syringe or

dropping funnel.[10] The reaction will generate hydrogen gas, which must be safely vented

through the bubbler.[10]

Reaction: The reaction mixture may require gentle heating (e.g., to 40-45 °C) to initiate, but

be aware that the reaction is exothermic.[2][10] Vigorous gas evolution will be observed. Do

not heat excessively, as this can lead to explosive decomposition.[6][7] The reaction is

complete when hydrogen evolution ceases. The resulting solution of dimsyl sodium is ready

for use.

4.2. Spill Cleanup Protocol

Small Spill (less than 100 mL within a fume hood):

Alert personnel in the immediate area.
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Ensure the fume hood is functioning correctly.

Wearing appropriate PPE, neutralize the spill with a weak acid (e.g., sodium bisulfate) or

absorb it with an inert, dry material like sand or vermiculite.[15][16] Do not use combustible

materials like paper towels for the initial absorption of a flammable liquid spill.[15]

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

[16][17]

Decontaminate the area with soap and water.[16][17]

Large Spill (greater than 100 mL or outside a fume hood):

Evacuate the laboratory immediately and alert others.

If the spill presents a fire hazard, activate the fire alarm.

Close the laboratory doors and prevent re-entry.

Contact your institution's emergency response team (e.g., Environmental Health & Safety).

[17][18]

Provide them with the details of the spilled material from a safe location.

4.3. Waste Disposal Protocol

Quenching Unused Reagent: Unused dimsyl sodium solution must be quenched before

disposal. This should be done by slowly and carefully adding a proton source, such as

isopropanol or tert-butanol, to the solution under an inert atmosphere and with cooling.

Collection: All waste containing dimsyl sodium or its reaction byproducts must be collected

in a clearly labeled, sealed, and appropriate hazardous waste container.[13][17]

Disposal: Dispose of the hazardous waste through your institution's designated chemical

waste program.[13][17] Do not pour dimsyl sodium waste down the drain.[17]

First Aid Measures
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Exposure Route First Aid Procedure

Skin Contact

Immediately remove contaminated clothing.[19]

Flush the affected area with copious amounts of

water for at least 15 minutes.[17][20] Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, holding the eyelids

open.[17][20] Remove contact lenses if present

and easy to do.[20] Seek immediate medical

attention.

Inhalation

Move the person to fresh air.[13][19] If breathing

is difficult or has stopped, provide artificial

respiration.[19] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting.[13][21] If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[22]

Storage and Handling
Dimsyl sodium solutions should be used immediately after preparation.[2]

If storage is necessary, it must be under an inert atmosphere in a tightly sealed container in a

cool, dry, and well-ventilated area, away from incompatible materials.[2][13]

Be aware that dimsyl sodium solutions have limited thermal stability.[2]

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.cdc.gov/niosh/npg/firstaid.html
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.marquette.edu/research-compliance/documents/bio/dmso.docx
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.marquette.edu/research-compliance/documents/bio/dmso.docx
https://www.eviq.org.au/getmedia/5f486977-dd61-41ef-93c4-d56a94429bdc/157-Material-safety-data-sheet-DMSO.pdf.aspx
https://www.valudor.com/wp-content/uploads/2023/10/Dimethyl-SulfoxideDMSO-Valudor-SDS.pdf
https://www.benchchem.com/product/b8681301?utm_src=pdf-body
https://www.sciencemadness.org/whisper/files.php?pid=373896&aid=35642
https://www.sciencemadness.org/whisper/files.php?pid=373896&aid=35642
https://www.marquette.edu/research-compliance/documents/bio/dmso.docx
https://www.benchchem.com/product/b8681301?utm_src=pdf-body
https://www.sciencemadness.org/whisper/files.php?pid=373896&aid=35642
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8681301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Phase Usage Phase Cleanup & Disposal Phase

Start: Assemble Glassware in Fume Hood Wash NaH with Anhydrous Solvent

Air/Moisture Sensitivity

Establish Inert Atmosphere (N2/Ar) Slowly Add Anhydrous DMSO Monitor Reaction (H2 Evolution) with Gentle/No Heating

H2 Gas (Flammable)

Dimsyl Sodium Solution Ready for Use

Exothermic Reaction

Use Dimsyl Sodium in Reaction Quench Excess Reagent Collect Waste in Labeled Container Decontaminate Glassware & Work Area Dispose of Waste via EHS

Handling Dimsyl Sodium

Hazard Identification

Corrosive (Strong Base)

 is 

Flammable (H2 Gas)

 is 

Explosive Potential (Thermal Instability)

 is 

Reactive (Air/Water)

 is 

Mitigation Measures

Appropriate PPE (Goggles, Face Shield, Resistant Gloves, Lab Coat)

 includes 

Engineering Controls (Fume Hood, Inert Atmosphere)

 includes 

Procedural Controls (Slow Addition, Cooling, No Ignition Sources)

 includes 

Emergency Preparedness (Spill Kit, Fire Extinguisher, Eyewash/Shower)

 includes 

Safe Handling Achieved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Sodium methylsulfinylmethylide - Wikipedia [en.wikipedia.org]

2. sciencemadness.org [sciencemadness.org]

3. gchemglobal.com [gchemglobal.com]

4. Buy Dimsyl sodium | 15590-23-5 [smolecule.com]

5. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]

6. pubs.acs.org [pubs.acs.org]

7. researchgate.net [researchgate.net]

8. datasheets.scbt.com [datasheets.scbt.com]

9. quora.com [quora.com]

10. Sop:sop401 [Göran Widmalm Group] [organ.su.se]

11. sigmaaldrich.com [sigmaaldrich.com]

12. uwm.edu [uwm.edu]

13. marquette.edu [marquette.edu]

14. Personal Protective Equipment - Environmental Health & Safety Services – Syracuse
University [ehss.syr.edu]

15. jk-sci.com [jk-sci.com]

16. lin-web.clarkson.edu [lin-web.clarkson.edu]

17. depts.washington.edu [depts.washington.edu]

18. Spill and Cleaning Protocol | Environmental Health & Safety | Michigan State University
[ehs.msu.edu]

19. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

20. ehs.princeton.edu [ehs.princeton.edu]

21. eviq.org.au [eviq.org.au]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b8681301?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sodium_methylsulfinylmethylide
https://www.sciencemadness.org/whisper/files.php?pid=373896&aid=35642
https://www.gchemglobal.com/resources/dmso-university/dimsyl-ion/
https://www.smolecule.com/products/s8964533
https://en.wikipedia.org/wiki/Dimethyl_sulfoxide
https://pubs.acs.org/doi/10.1021/acs.oprd.9b00276
https://www.researchgate.net/publication/335104326_Explosion_Hazards_of_Sodium_Hydride_in_Dimethyl_Sulfoxide_N_N_-Dimethylformamide_and_N_N_-Dimethylacetamide
https://datasheets.scbt.com/sc-395645.pdf
https://www.quora.com/What-safety-equipment-is-essential-when-working-with-sodium-in-labs
https://www.organ.su.se/gw/doku.php?id=sop:sop401
https://www.sigmaaldrich.com/TW/en/sds/sigma/d8418?userType=undefined
https://uwm.edu/safety-health/wp-content/uploads/sites/405/2019/01/DMSO-SOP.docx
https://www.marquette.edu/research-compliance/documents/bio/dmso.docx
https://ehss.syr.edu/ehss-emergency-response-preparedness/
https://ehss.syr.edu/ehss-emergency-response-preparedness/
https://www.jk-sci.com/blogs/resource-center/chemical-spill-cleanup-procedures
https://lin-web.clarkson.edu/~skrishna/Chemical_Spill_Procedures.pdf
https://depts.washington.edu/rubelab/Lab_Information/Lab_Safety/SOPs/chemical%20SOPs/dimethyl%20sulfoxide_SOP.pdf
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://ehs.msu.edu/lab-clinic/chem/hazardous-drugs/spill-protocol.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://ehs.princeton.edu/emergencies-incidents/medical-emergencies-managing-injuries/hazardous-chemical-exposures
https://www.eviq.org.au/getmedia/5f486977-dd61-41ef-93c4-d56a94429bdc/157-Material-safety-data-sheet-DMSO.pdf.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8681301?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


22. valudor.com [valudor.com]

To cite this document: BenchChem. [Application Notes and Protocols for Handling Dimsyl
Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8681301#laboratory-safety-protocols-for-handling-
dimsyl-sodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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